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Abstract

GR 64349 is a potent and highly selective synthetic peptide agonist for the tachykinin
neurokinin-2 (NK2) receptor. Its high affinity and selectivity have established it as a critical
pharmacological tool for elucidating the physiological and pathophysiological roles of the NK2
receptor. This document provides a comprehensive technical overview of GR 64349, including
its mechanism of action, quantitative pharmacological data, detailed experimental protocols for
its characterization, and a visual representation of its signaling pathway. This guide is intended
to serve as a resource for researchers in pharmacology, neuroscience, and drug development
investigating tachykinin receptor function.

Introduction

The tachykinin family of neuropeptides, which includes Substance P (SP), Neurokinin A (NKA),
and Neurokinin B (NKB), exerts a wide range of biological effects through the activation of
three distinct G-protein coupled receptors: NK1, NK2, and NK3. GR 64349 is a
conformationally constrained analogue of Neurokinin A (3-10) ([Lys3,Gly8 R-y-lactam-Leu®]-
NKA(3-10)) designed to exhibit high potency and exceptional selectivity for the NK2 receptor.[1]
This selectivity makes it an invaluable tool for isolating and studying the specific functions
mediated by NK2 receptor activation, which are often related to smooth muscle contraction,
inflammation, and sensory neurotransmission.
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Mechanism of Action

GR 64349 functions as a selective agonist at the tachykinin NK2 receptor. The NK2 receptor is
a G-protein coupled receptor (GPCR) that primarily couples to Gg/11 and Gs proteins.[2][3]

Upon binding of GR 64349, the NK2 receptor undergoes a conformational change, leading to
the activation of its associated G-proteins.

o G@/11 Pathway: Activation of the Gg/11 protein stimulates phospholipase C (PLC). PLC then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:
inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the
endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+). The
resulting increase in cytosolic Ca2+ is a key event in mediating many of the physiological
responses to NK2 receptor activation, such as smooth muscle contraction.[2]

o Gs Pathway: The NK2 receptor can also couple to Gs proteins, leading to the activation of
adenylyl cyclase and a subsequent increase in intracellular cyclic adenosine monophosphate
(cAMP) levels.[1][4] The physiological consequences of this pathway activation can be
tissue-specific and may serve to modulate the primary signaling cascade.

The following diagram illustrates the primary signaling pathways activated by GR 64349
through the NK2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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